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Compound of Interest

Compound Name: Methocarbamol-d5

Cat. No.: B564683 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This guide provides essential information and step-by-step procedures for the safe disposal of

Methocarbamol-d5, a deuterated analog of the muscle relaxant Methocarbamol.

Understanding the Regulatory Landscape
The disposal of pharmaceutical waste, including deuterated compounds like Methocarbamol-
d5, is governed by a framework of regulations from agencies such as the Environmental

Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[1][2] The primary

regulation to consider is the Resource Conservation and Recovery Act (RCRA), which provides

the EPA with the authority to control hazardous waste from its creation to its disposal.[2]

In 2019, the EPA introduced a new rule, often referred to as Subpart P, which sets forth specific

requirements for the management of hazardous waste pharmaceuticals at healthcare facilities.

[1] A key provision of Subpart P is the prohibition of flushing hazardous waste pharmaceuticals

down drains.[1][3]

Hazard Identification
According to safety data sheets (SDS), Methocarbamol is classified as harmful if swallowed

and may cause allergic skin reactions or asthma-like symptoms if inhaled.[4] While specific

disposal guidelines for the deuterated form (d5) are not explicitly detailed in the provided

search results, the disposal of deuterated compounds generally follows the same principles as
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their non-deuterated counterparts, with a primary focus on the compound's chemical properties

and associated hazards.

Key Hazard Information for Methocarbamol:

Hazard Statement Classification Precautionary Measures

Harmful if swallowed
Acute Toxicity, Oral (Category

4)

Do not eat, drink or smoke

when using this product. If

swallowed, call a poison center

or doctor. Rinse mouth.

May cause an allergic skin

reaction
Skin Sensitization (Category 1)

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wear protective gloves. If

on skin, wash with plenty of

soap and water.

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

Respiratory Sensitization

(Category 1)

In case of inadequate

ventilation wear respiratory

protection. If inhaled and

breathing is difficult, remove to

fresh air.

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the proper disposal of

Methocarbamol-d5 in a laboratory setting.

Waste Characterization: The first step is to determine if the Methocarbamol-d5 waste is

considered hazardous under RCRA. This determination should be based on the compound's

characteristics of ignitability, corrosivity, reactivity, and toxicity. Given that Methocarbamol is

harmful if swallowed, it may be classified as toxic.

Segregation: Properly segregate Methocarbamol-d5 waste from other laboratory waste

streams. It should be collected in a designated, properly labeled, and sealed container.[5] Do

not mix it with non-hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b564683?utm_src=pdf-body
https://www.benchchem.com/product/b564683?utm_src=pdf-body
https://www.benchchem.com/product/b564683?utm_src=pdf-body
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and

include the chemical name "Methocarbamol-d5" and any other relevant hazard warnings.

Storage: Store the sealed hazardous waste container in a designated, secure area away

from incompatible materials.[6] The storage area should be well-ventilated.

Engage a Licensed Waste Hauler: Arrange for the collection and disposal of the

Methocarbamol-d5 waste by a licensed hazardous waste disposal company. These

companies are equipped to transport and dispose of chemical waste in accordance with all

federal, state, and local regulations.[1]

Documentation: Maintain accurate records of the waste generated and its disposal, including

the date, quantity, and the name of the disposal company. This documentation is crucial for

regulatory compliance.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Methocarbamol-d5.

Caption: Disposal workflow for Methocarbamol-d5.

Disclaimer: This information is intended as a general guide. Researchers must always consult

their institution's specific safety protocols and comply with all applicable federal, state, and local

regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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